5-(3-Bromophenyl)-2-furaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone

• Molecular Formula: C21H16BrN5O2
• Molecular Weight: 450.3 g/mol
• IUPAC Name: N-[(E)-[5-(3-bromophenyl)furan-2-yl]methylideneamino]-5-(2-methoxyphenyl)-1,2,4-triazin-3-amine
• InChI: InChI=1S/C21H16BrN5O2/c1-28-20-8-3-2-7-17(20)18-13-24-27-21(25-18)26-23-12-16-9-10-19(29-16)14-5-4-6-15(22)11-14/h2-13H,1H3,(H,25,26,27)/b23-12+
• InChI Key: RCFJOTXEXWEBHO-FSJBWODESA-N
• Isomeric SMILES: COC1=CC=CC=C1C2=CN=NC(=N2)N/N=C/C3=CC=C(O3)C4=CC(=CC=C4)Br
• SMILES: COC1=CC=CC=C1C2=CN=NC(=N2)NN=CC3=CC=C(O3)C4=CC(=CC=C4)Br

Description

5-(3-Bromophenyl)-2-furaldehyde [5-(2-methoxyphenyl)-1,2,4-triazin-3-yl]hydrazone is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly referred to as BPFMT and is a hydrazone derivative of furaldehyde and 1,2,4-triazine. BPFMT has been extensively studied for its potential use in various fields, including medicinal chemistry, biochemistry, and material science.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Biologically Active Hydrazones : The synthesis of benzaldehyde [4-(4-bromophenyl)thiazol-2-yl]hydrazones and their evaluation for antimicrobial activity, notably against Candida albicans, demonstrates the potential of such compounds in biological applications (Ramadan, 2010).

• Antimicrobial and Tuberculostatic Activity : Methyl 4-phenylpicolinoimidate derivatives of hydrazone have been synthesized and shown varying antimicrobial activities, including significant activity against Gram-positive bacteria and tuberculostatic properties, highlighting the relevance of such compounds in drug discovery (Gobis et al., 2022).

• Synthesis of Natural Furan-Cyclized Diarylheptanoids : This research, involving the synthesis of natural diarylheptanoids starting from 2-furaldehyde, underscores the importance of hydrazones in the synthesis of complex natural products (Secinti & SeÇen, 2015).

• Antibacterial Properties : The synthesis and evaluation of new 1,2,4-triazole derivatives, including Schiff base derivatives using hydrazones, have shown good to moderate antimicrobial activities, suggesting their potential use in antibacterial applications (Bektaş et al., 2007).

• Antimicrobial Agent Development : The synthesis of glycosylated hydrazones and their evaluation as antimicrobial agents point to their potential application in the development of new antimicrobial drugs (El‐Barbary et al., 2010).

• Synthesis of Diarylheptanoids : Research into the synthesis of 5,6-diaryl-1,2,4-triazines, involving compounds like 6-(4-methoxyphenyl)-5-phenyl-3-oxo-2,3-dihydro-1,2,4-triazine, from 4-methoxybenzil, highlights the utility of these compounds in organic synthesis (Soliman et al., 1978).

• Optical Studies of Metal Complexes : The synthesis and optical studies of 3,4-dimethoxy benzaldehyde [5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]hydrazone metal complexes, which investigated their geometrics and optical absorption spectra, provide insights into their potential application in material science (Mekkey et al., 2020).